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This document provides detailed application notes and experimental protocols for utilizing

cesium acetate (CsAc) as an additive to improve the morphology and performance of

perovskite films for solar cell applications.

Introduction
The morphology of the perovskite active layer is a critical determinant of perovskite solar cell

(PSC) performance and stability. Defects such as pinholes, small grain sizes, and large trap

densities can lead to significant non-radiative recombination losses, hindering device efficiency.

Cesium acetate has emerged as an effective additive to address these challenges. Its

incorporation into perovskite precursor solutions, either in one-step or sequential deposition

methods, has been demonstrated to significantly enhance film quality, leading to improved

power conversion efficiencies (PCE) and operational stability.

The acetate ion (Ac⁻) is believed to interact with lead (Pb²⁺), retarding the rapid crystallization

of the perovskite and promoting the formation of a more uniform and crystalline film.[1][2][3]

This results in larger grain sizes, reduced pinholes, and a lower density of trap states.[1][2][4]

[5][6][7] Concurrently, the cesium cation (Cs⁺) can be incorporated into the perovskite lattice,

which helps to relax lattice strain and improve the intrinsic stability of the material.[1][3]
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Data Presentation
The following tables summarize the quantitative improvements in perovskite solar cell

performance upon the addition of cesium acetate, as reported in the literature.

Table 1: Comparison of Photovoltaic Parameters with and without Cesium Acetate Additive

Additive
Concentrati
on

Power
Conversion
Efficiency
(PCE)

Open-
Circuit
Voltage
(Voc) (V)

Short-
Circuit
Current
Density
(Jsc)
(mA/cm²)

Fill Factor
(FF)

Reference

0 mol%

(Control)

14.1%

(average)
0.98 20.16 0.69 [4]

5 mol% Cs-

doping

15.57%

(average)
0.98 21.08 0.75 [4]

Champion

Device (5

mol% Cs)

18.02% - - - [4]

Control 20.38% - - - [1]

With CsAc 21.26% - - - [1]

0 mol%

(Control)
16.2% - - - [8]

0.75 mol%

CsAc
18.3% - - - [8]

Table 2: Impact of Cesium Acetate on Perovskite Film Properties
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Additive Parameter Value (Control)
Value (With
CsAc/Cs-
doping)

Reference

5 mol% Cs-

doping

Trap Density

(ntrap)
5.8 x 10¹⁶ cm⁻³ 3.6 x 10¹⁶ cm⁻³ [4]

Experimental Protocols
The following are detailed protocols for the fabrication of perovskite films using cesium acetate

as an additive, based on methodologies described in the literature.

Protocol for One-Step Deposition with Cesium Acetate
This protocol is adapted from a method utilizing a lead(II)-acetate precursor.[4]

Materials:

Lead(II)-acetate (Pb(Ac)₂)

Methylammonium iodide (MAI)

Cesium iodide (CsI) - Note: In this study, CsI was used as the cesium source with a Pb(Ac)₂

precursor.

Dimethylformamide (DMF)

ITO-coated glass substrates

PEDOT:PSS

PC₆₁BM

BCP

Chlorobenzene

2-Propanol
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Equipment:

Spin coater

Hotplate

Glovebox with a controlled inert atmosphere

Procedure:

Substrate Preparation:

Clean ITO-coated glass substrates sequentially with detergent, deionized water, acetone,

and isopropanol in an ultrasonic bath for 15 minutes each.

Dry the substrates with a nitrogen gun.

Treat the substrates with UV-ozone for 15 minutes.

Spin-coat a layer of PEDOT:PSS onto the ITO substrates at 3000 rpm for 30 seconds,

followed by annealing at 150°C for 15 minutes.

Perovskite Precursor Solution Preparation:

Prepare a 1 M stock solution of Pb(Ac)₂ and MAI in DMF.

For the control device (0% cesium), use this solution as is.

For the cesium-doped solutions, add the desired molar percentage of CsI to the precursor

solution. For example, for a 5 mol% cesium-doped solution, add the appropriate amount of

CsI.

Perovskite Film Deposition:

Transfer the PEDOT:PSS-coated substrates into a nitrogen-filled glovebox.

Spin-coat the prepared perovskite precursor solution (with or without CsI) onto the

substrates at 4000 rpm for 30 seconds.
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Anneal the films on a hotplate at 80°C for 10 minutes.

Deposition of Subsequent Layers:

Spin-coat a solution of PC₆₁BM (30 mg/mL in chlorobenzene) onto the perovskite layer at

2000 rpm for 30 seconds to form the electron transport layer (ETL).

Deposit a BCP layer by spin-coating a BCP solution (0.5 mg/mL in 2-propanol) at 4500

rpm for 30 seconds.

Electrode Deposition:

Finally, thermally evaporate a metal electrode (e.g., Ag or Au) on top of the BCP layer

under high vacuum.

Protocol for Sequential Deposition with Cesium Acetate
This protocol is based on a method where cesium acetate is added to the PbI₂ precursor

solution.[1]

Materials:

Lead iodide (PbI₂)

Cesium acetate (CsAc)

Dimethyl sulfoxide (DMSO)

Dimethylformamide (DMF)

Formamidinium iodide (FAI)

Methylammonium iodide (MAI)

Methylammonium chloride (MACl)

2-Propanol (IPA)
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Substrates (e.g., FTO-coated glass) and other layers as required for the specific device

architecture.

Equipment:

Spin coater

Hotplate

Glovebox with a controlled inert atmosphere

Procedure:

PbI₂ Precursor Solution Preparation:

Prepare the desired concentration of the PbI₂ solution in a mixture of DMSO and DMF.

For the CsAc-modified films, dissolve a small amount of cesium acetate into the PbI₂-

DMSO-DMF solution. The optimal concentration of CsAc should be determined

experimentally.

PbI₂ Film Deposition:

Spin-coat the prepared PbI₂ solution (with or without CsAc) onto the substrate.

Anneal the PbI₂ film at the optimized temperature and time.

Organic Cation Solution Preparation:

Prepare a solution containing the organic cations (e.g., FAI, MAI, MACl) in a suitable

solvent, commonly 2-propanol (IPA).

Perovskite Conversion:

Spin-coat the organic cation solution onto the PbI₂ film.

Anneal the film to facilitate the conversion to the perovskite crystal structure. The

annealing temperature and time will depend on the specific perovskite composition.
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Visualizations
The following diagrams illustrate the experimental workflow and the proposed mechanism of

action for cesium acetate in improving perovskite film morphology.
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Caption: Experimental workflow for fabricating perovskite solar cells using cesium acetate.
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Caption: Proposed mechanism of cesium acetate in improving perovskite film quality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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